2-Bromo-5-methoxybenzyl bromide

• IUPAC Name: 1-bromo-2-(bromomethyl)-4-methoxybenzene
• InChI: InChI=1S/C8H8Br2O/c1-11-7-2-3-8(10)6(4-7)5-9/h2-4H,5H2,1H3
• InChI Key: MURVUTUZSUEIGI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)Br)CBr
• Molecular Formula: C8H8Br2O
• DSSTOX Substance ID: DTXSID90393317
• Molecular Weight: 279.96 g/mol
• CAS RN: 19614-12-1

Description

2-Bromo-5-methoxybenzyl bromide is a chemical compound with the linear formula BrC6H3(CH2Br)OCH3. It has a molecular weight of 279.96. It is used as an important intermediate for raw material in organic synthesis, agrochemical, pharmaceutical, and dyestuff fields.

Synthesis Analysis

2-Bromo-5-methoxybenzyl bromide may be used to synthesize 4-[(2-bromo-5-methoxybenzyl)oxy]-6-methyl-2H-pyran-2-one. It is also used in the synthesis of precursors required for the synthesis of pentacyclic sultams.

Molecular Structure Analysis

The SMILES string of 2-Bromo-5-methoxybenzyl bromide is COc1ccc(Br)c(CBr)c1. The InChI is 1S/C8H8Br2O/c1-11-7-2-3-8(10)6(4-7)5-9/h2-4H,5H2,1H3.

Physical And Chemical Properties Analysis

2-Bromo-5-methoxybenzyl bromide is a solid at 20°C. It has a melting point of 90-94°C. It is soluble in hot methanol and slightly soluble in water.

Scientific Research Applications

Organic Synthesis

2-Bromo-5-methoxybenzyl bromide: is a versatile reagent in organic synthesis. It serves as a precursor for synthesizing various organic compounds due to its reactive bromine atoms which can be substituted with other groups. .

Pharmaceutical Research

. Sultams are a class of organic compounds that have shown promise in medicinal chemistry, particularly in the design of novel drugs due to their stable sulfur-containing heterocyclic frameworks.

Agrochemical Development

The compound’s role in agrochemical research is significant. It acts as an intermediate in the synthesis of compounds that can lead to the development of new pesticides or herbicides. .

Dyestuff Field

2-Bromo-5-methoxybenzyl bromide: is employed as an intermediate in the dyestuff field. It can be involved in the synthesis of complex molecules that are used as dyes, pigments, or indicators. .

Safety and Hazards

2-Bromo-5-methoxybenzyl bromide is classified as corrosive to metals, skin corrosive/irritant, serious eye damage/eye irritant, and specific target organ toxicity (single exposure) with the target organ being the respiratory system. It is recommended to wear protective gloves, protective clothing, eye protection, and face protection when handling this chemical.

Relevant Papers Unfortunately, the search results did not provide any specific papers related to 2-Bromo-5-methoxybenzyl bromide.

Mechanism of Action

Target of Action

2-Bromo-5-methoxybenzyl bromide, also known as 1-bromo-2-(bromomethyl)-4-methoxybenzene, is primarily used as a chemical intermediate in organic synthesis .

Mode of Action

The compound’s mode of action is primarily through its reactivity as a bromide. It can participate in various types of chemical reactions, such as nucleophilic substitutions or eliminations, due to the presence of the bromine atoms . The bromine atoms can be replaced by other groups in a reaction, leading to the formation of new compounds .

Biochemical Pathways

It can be used to synthesize various organic compounds, which may then participate in different biochemical reactions .

Pharmacokinetics

It is generally handled and used under controlled conditions in a laboratory or industrial setting .

Result of Action

The primary result of the action of 2-Bromo-5-methoxybenzyl bromide is the formation of new organic compounds. For example, it can be used to synthesize 4-[(2-bromo-5-methoxybenzyl)oxy]-6-methyl-2H-pyran-2-one, a precursor required for the synthesis of pentacyclic sultams .

Synthesis routes and methods I

Procedure details

To a solution of 2-bromo-5-methoxytoluene (50 g, 0.25 mol) in dichloroethane (375 ml), N-bromosuccinimide (48.8 g, 0.275 mol) and AIBN (1.36 g) were added and the reaction was refluxed for 4 h. The cooled solution was filtered and the solvent was evaporated to give a weight of 44.8 g crude 1-Bromo-2-bromomethyl-4-methoxy-benzene (64% yield).

Synthesis routes and methods II

Procedure details

To a solution of above-described crude 1-(bromomethyl)-3-methoxybenzene (152.5 g) in 1 L of chloroform a solution of 134 g (0.841 mol) of bromine in 200 ml of chloroform was added dropwise by vigorous stirring at room temperature. The reaction mixture was stirred overnight at ambient temperature and then evaporated to dryness. The residue was triturated with 1000 ml of n-hexane, and the precipitate was filtered off, washed with 100 ml of n-hexane, and then dried in vacuum. An additional amount of the product was obtained by evaporation of mother liquor followed by treatment of the residue with 200 ml of n-hexane. In total, this procedure gave 153 g (55% overall yield for two stages) of 1-bromo-2-(bromomethyl)-4-methoxybenzene. (average of two runs)

Synthesis routes and methods III

Procedure details

To a solution of 173 g (0.86 mol) of 1-bromo-4-methoxy-2-methylbenzene in 850 ml of CCl4 153 g (0.86 mol) of NBS and 1.0 g of (PhCOO)2 were added at room temperature. This mixture was refluxed for 16 h, cooled to room temperature, and then filtered through glass frit (G2). The precipitate was additionally washed by 2×150 ml of CCl4. The combined filtrate was evaporated to dryness, and the residue was triturated with 600 ml of n-hexane. The precipitate was filtered off (G3 glass frit), washed by 50 ml of n-hexane, and dried in vacuum. This procedure gave 121 g of the title product. Additional amount of the product was obtained by evaporation of a mother liquor followed by crystallization of the residue from 200 ml of n-hexane at −25° C. In total, 157 g (65%; or 56% overall yield for two stages) of 1-bromo-2-(bromomethyl)-4-methoxybenzene has been isolated.

Synthesis routes and methods IV

Procedure details

Into a 1000-mL round-bottom flask, was placed a solution of 1-bromo-4-methoxy-2-methylbenzene (20 g, 100.00 mmol, 1.00 equiv) in CCl4 (200 mL). Then NBS (19.58 g, 110.00 mmol, 1.10 equiv) and BPO (1.21 g, 5.00 mmol, 0.05 equiv) were added. The resulting solution was heated to reflux for 7 hs in an oil bath. The resulting solids were filtered out. The filtrate was concentrated under vacuum and applied onto a silica gel column with ethyl acetate/petroleum ether (1:500). This resulted in 5.9 g (21%) of 1-bromo-2-(bromomethyl)-4-methoxybenzene as a light yellow solid.

Synthesis routes and methods V

Procedure details

Azobisisobutyronitrile (0.60 g) was added to a mixture of 2-bromo-5-methoxytoluene (77.38 g, 384 mmol), 5,5-dimethy-1,3-dibromohydantoin (57.5 g, 200 mmol) and chlorobenzene (1500 mL), followed by stirring at 70° C. for 2 hours. Azobisisobutyronitrile (0.60 g) was added thereto again and stirred for another 1 hour. A 10% aqueous sodium thiosulfate solution (500 mL) was added to the reaction mixture, and the resulting mixture was washed with a saturated aqueous sodium chloride solution. The mixture washed was dried over anhydrous magnesium sulfate and then concentrated to dryness to obtain a crude product of 2-bromo-5-methoxybenzyl bromide. Thereto was added 100 mL of ice-cooled hexane to obtain a homogeneous slurry, which was filtered. The residue was washed with 100 mL of ice-cooled hexane and then dried under reduced pressure to obtain 65.75 g (235 mmol, 61.1%) of 2-bromo-5-methoxybenzyl bromide.

Q & A

Q1: What is the role of 2-bromo-5-methoxybenzyl bromide in the synthesis of 2H-benzopyrano[3,2-c]quinolin-7(8H)-ones?

A1: 2-Bromo-5-methoxybenzyl bromide serves as an alkylating agent in the synthesis. The research paper describes reacting various 4-hydroxyquinolin-2(1H)-ones with 2-bromo-5-methoxybenzyl bromide in the presence of anhydrous potassium carbonate []. This reaction leads to the formation of 4-(2'-bromo-5'-methoxybenzyloxy)quinolin-2(1H)-one derivatives. These derivatives then undergo a radical cyclization reaction, facilitated by tributyltin chloride and sodium cyanoborohydride, to finally yield the desired 2H-benzopyrano[3,2-c]quinolin-7(8H)-ones [].